Cas no 6586-05-6 (Basic Blue 24)

• Product Name: Basic Blue 24
• CAS No: 6586-05-6
• MF: C₁₈H₂₂Cl₃N₃SZn
• MW: 484.220376491547
• MDL: MFCD00078135
• CID: 511568
• PubChem ID: 87573674
• Update Time: 2025-04-19

Basic Blue 24 Chemical and Physical Properties

Names and Identifiers

• 3,7-Bis(ethylamino)-2,8-dimethylphenothiazin-5-ium chloride, compound with zinc chloride
• Basic Blue 24
• Methylene blue N
• basic blue 24 zinc chloride double
• C.I. Basic Blue 24
• NEW METHYLENE BLUE
• New Methylene Blue N
• NEW METHYLENE BLUE 'N'
• New Methylene Blue N, zinc chloride double salt, pure
• Aizen New Methylene Blue NHX
• Methylene Blue NNX
• Basic blue 24 zinc chloride double salt
• 2C18H22N3S.2Cl.Cl2Zn
• SBB058260
• 5095AF
• ST51016118
• New Methylene Blue N zinc chloride double salt, Dye content 90 %
• bis(3,7-bis(ethylamino)-2,8-dimethylphenothiazin-5-ium) zinc(II) chloride
• bis(3,7-bis(ethylamino)-2,8-dimethyl-5
• E4,10-phenothiazin-5-ylium) zinc chloride dichloride
• New Methylene Blue N, zinc chloride double salt
• Dichlorozinc;ethyl-[7-(ethylamino)-2,8-dimethylphenothiazin-3-ylidene]azanium;chloride
• EINECS 229-516-6
• 6586-05-6
• 3,7-Bis(ethylamino)-2,8-dimethylphenothiazin-5-ium chloride, compd. with zinc chloride (ZnCl2) (1:x)
• MFCD00078135
• N-[7-(ethylamino)-2,8-dimethylphenothiazin-3-ylidene]ethanaminium zinc chloride chloride

• MDL： MFCD00078135
• Inchi： 1S/C18H21N3S.3ClH.Zn/c1-5-19-13-9-17-15(7-11(13)3)21-16-8-12(4)14(20-6-2)10-18(16)22-17;;;;/h7-10,19H,5-6H2,1-4H3;3*1H;/q;;;;+2/p-2/b20-14+;;;;
• InChI Key： OPVUYBOFNBJFGV-JKPNHNRMSA-L
• SMILES： [Zn](Cl)Cl.[Cl-].S1C2C=C(C(C)=CC=2N=C2C=C(C)/C(/C=C12)=[NH+]/CC)NCC

Computed Properties

• Exact Mass: 828.11100
• Monoisotopic Mass: 480.989144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: >240 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 130.38000
• LogP: 6.09850
• Color index: 52030
• Vapor Pressure: No data available

Basic Blue 24 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

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• Material Chemicals Colorants and Pigments